4-[Bis(4-fluorophenyl)methoxy]piperidine;oxalic acid

• CAS No.: 88535-97-1
• Molecular Formula: C20H21F2NO5
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 4-[bis(4-fluorophenyl)methoxy]piperidine;oxalic acid
• InChI: InChI=1S/C18H19F2NO.C2H2O4/c19-15-5-1-13(2-6-15)18(14-3-7-16(20)8-4-14)22-17-9-11-21-12-10-17;3-1(4)2(5)6/h1-8,17-18,21H,9-12H2;(H,3,4)(H,5,6)
• InChI Key: HERRPNUXLOKQTD-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F.C(=O)(C(=O)O)O

Description

4-[Bis(4-fluorophenyl)methoxy]piperidine;oxalic acid is a chemical compound with the molecular formula C20H21F2NO5. This compound is known for its unique structure, which includes a piperidine ring substituted with bis(4-fluorophenyl)methoxy groups and oxalic acid. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[Bis(4-fluorophenyl)methoxy]piperidine typically involves the reaction of piperidine with bis(4-fluorophenyl)methanol under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 4-[Bis(4-fluorophenyl)methoxy]piperidine;oxalic acid involves similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using automated reactors and continuous flow systems. The reaction conditions are carefully controlled to ensure consistent quality and minimize impurities.

Chemical Reactions Analysis

Types of Reactions

4-[Bis(4-fluorophenyl)methoxy]piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in an